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Welcome to the technical support center for using Ordinary Differential Equation (ODE) solvers

in MATLAB. This guide is designed for researchers, scientists, and drug development

professionals to troubleshoot common errors and issues encountered during numerical

simulations of dynamic systems.

Frequently Asked Questions (FAQs) and
Troubleshooting Guides
Issue 1: "Not enough input arguments" Error
Q: I am calling an ODE solver like ode45 and receiving an error message: "Not enough input

arguments." My ODE function needs extra parameters, but the solver doesn't seem to be

passing them. How can I fix this?

A: This is a common error that occurs when your ODE function requires more inputs than the

standard (t,y) that the MATLAB ODE solver provides. The solver's syntax is ode45(odefun,

tspan, y0), where odefun is expected to be a function that accepts only the time t and state

vector y as inputs.[1][2]

To pass additional parameters (e.g., rate constants, external inputs) to your function, you

should use an anonymous function when calling the solver.[1]

Experimental Protocol: Passing Extra Parameters
Define your ODE function to accept additional parameters. In this example, k is a vector of

parameters.
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In your main script, define the parameters and initial conditions.

Call the ODE solver using an anonymous function to "wrap" your ODE function and the extra

parameters. This creates a function handle that matches the required (t,y) input format.

The anonymous function @(t,y) takes t and y as inputs and calls my_ode with those inputs plus

the additional parameter k_val, which is available in the workspace.

Troubleshooting Logic

Start: 'Not enough input arguments' error

Does your ODE function
require more than (t,y) inputs?

Solution: Use an anonymous function
to pass extra parameters.

Ex: ode45(@(t,y) my_func(t,y,p1,p2), ...)

Yes

Review the function call.
Is the function handle correct?

No

Problem Solved

Yes

Review function definition
and solver syntax.

No
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Troubleshooting the "Not enough input arguments" error.

Issue 2: "Matrix dimensions must agree" Error
Q: My simulation fails with a "Matrix dimensions must agree" error inside my ODE function.

What causes this and how can I debug it?
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A: This error occurs when you attempt to perform an operation between two matrices or vectors

of incompatible sizes.[3][4] Inside an ODE function, this is often due to a mismatch between

element-wise operators (., ./, .^) and matrix operators (, /, ^).

For systems of equations, the state variable y will be a column vector. Ensure all calculations

within your function produce a result with the same dimensions as y.

Experimental Protocol: Debugging Dimension Mismatch
Identify the problematic line: MATLAB's error message will specify the exact line in your ODE

function where the error occurs.

Set a breakpoint: Place a breakpoint at that line in the MATLAB editor to pause execution.

Run the simulation: Start your simulation. It will stop at the breakpoint.

Inspect variable dimensions: In the MATLAB command window, check the size() of each

variable involved in the problematic operation.

Correct the operator:

If you intend to multiply corresponding elements of two vectors (e.g., component-wise

reaction kinetics), use the element-wise operator: .*.

If you are performing linear algebra (e.g., multiplying a state vector by a Jacobian matrix),

ensure the inner dimensions agree for matrix multiplication (*).[5]

Example: Consider a system with two species where the rate of change depends on the square

of their concentrations.
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Start: 'Matrix dimensions must agree' error

1. Set a breakpoint at the error line.
2. Rerun the simulation.

3. At the breakpoint, inspect the 'size()'
of all variables on the line.

Is the operation element-wise
or matrix algebra?

Solution: Use element-wise operators
(., ./, .^)

Element-wise

Solution: Check inner dimensions
for matrix operators (, /)
Ensure (m x n) * (n x p).

Matrix

Problem Solved

Click to download full resolution via product page

Debugging workflow for matrix dimension errors.

Issue 3: Slow Integration and Suspected Stiffness
Q: My simulation is running very slowly, or fails to complete, especially over long time intervals.

The solver is taking extremely small steps. What is wrong?

A: This is a classic sign of a "stiff" system. Stiffness occurs when there are multiple time scales

in the problem, meaning some components of the solution change much more rapidly than

others.[6][7] Non-stiff solvers like ode45 can be inefficient for these problems, as they are
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forced to take tiny steps to resolve the fastest dynamics, even if you are only interested in the

slower behavior.[8][9]

The solution is to switch to a solver designed for stiff problems.

Solver Selection Guide
Solver Problem Type Accuracy When to Use

ode45 Non-stiff Medium

The first solver to try

for most problems.[6]

[7]

ode23 Non-stiff Low

For problems with

crude tolerances or

moderate stiffness.[7]

ode113 Non-stiff Low to High

For problems with

stringent tolerances or

expensive ODE

functions.[7]

ode15s Stiff Low to Medium

Use when ode45 is

slow or fails; good for

many stiff problems.

[7][8]

ode23s Stiff Low

Can be more efficient

than ode15s at crude

tolerances.[7]

ode23t Stiff Low

For moderately stiff

problems where you

need a solution

without numerical

damping.[7]

ode23tb Stiff Low

Can be more efficient

than ode15s at crude

tolerances.[7]
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Experimental Protocol: Switching to a Stiff Solver
The change is typically a one-line modification.

Identify the slow solver call:

Replace it with a stiff solver:ode15s is an excellent first choice for stiff problems.[8]

(Optional) Improve performance further: For very large or complex stiff systems, you can

provide the Jacobian matrix of your system via odeset. This can significantly speed up the

computation.[8][10]

Decision Pathway for Slow Integration

Start: Solver is very slow

Does the system have widely
different time scales?

(e.g., fast and slow reactions)

Problem is likely stiff.

Yes

Problem may not be stiff.

No

Solution: Switch to a stiff solver
(e.g., ode15s, ode23s).

Check for inefficiencies in the ODE function.
Is tspan excessively long?

Problem Solved
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Decision process for diagnosing slow ODE simulations.

Issue 4: Controlling the Output Time Steps
Q: The time vector returned by ode45 is not uniform. How can I force the solver to return the

solution at specific, evenly spaced time points?

A: MATLAB's adaptive solvers, like ode45, internally adjust their step size to meet error

tolerances, which is why the default output time vector is not uniform.[11] However, you can

specify the exact time points at which you want the solution to be reported without changing the

solver's internal adaptive stepping.[12][13]

To do this, provide a vector of desired time points in the tspan argument instead of just the start

and end times.

Experimental Protocol: Specifying Output Times
Define your desired output time vector. This can be created with linspace or the colon

operator.

Pass this vector to the solver as the tspan argument.

The solver will still use its own adaptive step size for the integration, but it will interpolate the

solution to provide the results at your specified time points.[14] This approach gives you a

clean, uniform time vector for plotting and analysis while retaining the accuracy and efficiency

of the adaptive solver.

Solver Time Step Logic
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Solver's Internal Process User's Specified Output

t_start

Internal Step 1

Adaptive Steps

Internal Step 2

Adaptive Steps

...

Adaptive Steps

t_end

Adaptive Steps

Solver interpolates internal
solution to match user's

specified time points.

t_output(1)

t_output(2)

Uniform Steps

t_output(3)

Uniform Steps

...

Uniform Steps

t_output(end)

Uniform Steps

Click to download full resolution via product page

Internal vs. user-specified time steps in ODE solvers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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